Cas no 1700506-86-0 (tert-butyl N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate)

• Product Name: tert-butyl N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate
• CAS No: 1700506-86-0
• MF: C₁₅H₃₀INO₃
• MW: 399.308077335358
• CID: 5833469
• PubChem ID: 165962421
• Update Time: 2025-06-08

tert-butyl N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate
• EN300-1135671
• 1700506-86-0
• tert-butyl N-[2-(2-ethylbutoxy)-3-iodo-2-methylpropyl]carbamate

• Inchi： 1S/C15H30INO3/c1-7-12(8-2)9-19-15(6,10-16)11-17-13(18)20-14(3,4)5/h12H,7-11H2,1-6H3,(H,17,18)
• InChI Key： CUBMQVZOXZRRCG-UHFFFAOYSA-N
• SMILES： ICC(C)(CNC(=O)OC(C)(C)C)OCC(CC)CC

Computed Properties

• Exact Mass: 399.12704g/mol
• Monoisotopic Mass: 399.12704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate

Introduction to tert-butyl N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate (CAS No. 1700506-86-0)

tert-butyl N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate (CAS No. 1700506-86-0) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a tert-butyl group, an iodo-substituted propyl chain, and an amide functional group. The combination of these functionalities imparts distinct chemical and physical properties, making it a valuable candidate for further research and development.

The synthesis of tert-butyl N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in a wide range of applications. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly effective in introducing the iodo-substituent and other functional groups with high selectivity and yield.

In the realm of medicinal chemistry, tert-butyl N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate has shown promise as a potential lead compound for the development of novel therapeutic agents. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases. This property makes it an attractive candidate for the development of targeted therapies that can selectively inhibit these pathways without causing significant side effects.

Beyond its medicinal applications, tert-butyl N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate has also been explored for its potential use in materials science. The presence of the iodo-substituent and the tert-butyl group provides opportunities for further functionalization and modification, enabling the creation of advanced materials with tailored properties. For example, researchers have investigated the use of this compound as a precursor for the synthesis of conductive polymers and other functional materials that can be used in electronic devices and sensors. The ability to fine-tune the properties of these materials through controlled chemical modifications opens up new avenues for innovation in this field.

The stability and reactivity of tert-butyl N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate are important considerations for both its synthesis and application. Studies have shown that this compound exhibits good thermal stability under standard conditions, making it suitable for various processing techniques. However, it is important to note that the presence of the iodo-substituent can render the compound susceptible to certain types of chemical reactions, such as nucleophilic substitution and elimination reactions. Therefore, careful handling and storage conditions are recommended to maintain its integrity and ensure optimal performance.

To further enhance our understanding of tert-butyl N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate, ongoing research is focused on elucidating its detailed structure-property relationships. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, are being employed to gain insights into its molecular structure and conformational behavior. These studies not only provide valuable information about the compound's intrinsic properties but also guide the design of new derivatives with improved performance characteristics.

In conclusion, tert-butyl N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate (CAS No. 1700506-86-0) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As new synthetic methodologies continue to emerge and our understanding of its behavior deepens, we can expect to see increased utilization of this compound in various innovative applications that address pressing challenges in healthcare and technology.